2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide

• IUPAC Name: 1-(butanoylamino)-3-(3-chloro-4-fluorophenyl)thiourea
• InChI: InChI=1S/C11H13ClFN3OS/c1-2-3-10(17)15-16-11(18)14-7-4-5-9(13)8(12)6-7/h4-6H,2-3H2,1H3,(H,15,17)(H2,14,16,18)
• InChI Key: GDBIMSQCJSQLGG-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NNC(=S)NC1=CC(=C(C=C1)F)Cl
• Molecular Formula: C11H13ClFN3OS
• Molecular Weight: 289.76 g/mol

Description

2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide, also known as CBF-BT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CBF-BT belongs to the class of thiosemicarbazones, which are known for their diverse biological activities, including antiviral, antitumor, and antimicrobial properties.

Mechanism of Action

The mechanism of action of 2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide is complex and involves multiple pathways. It induces apoptosis in cancer cells by activating the p53 pathway and inhibiting the NF-κB pathway. It also inhibits the activity of topoisomerase II, which leads to DNA damage and cell death. 2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide inhibits the replication of HSV-1 and HSV-2 by blocking the viral DNA synthesis and assembly. It also exhibits antimicrobial activity by disrupting the bacterial cell membrane and inhibiting the bacterial growth.
Biochemical and Physiological Effects:
2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide has been shown to exhibit various biochemical and physiological effects. It induces apoptosis in cancer cells by activating the p53 pathway and inhibiting the NF-κB pathway. It also inhibits the activity of topoisomerase II, which leads to DNA damage and cell death. 2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide inhibits the replication of HSV-1 and HSV-2 by blocking the viral DNA synthesis and assembly. It also exhibits antimicrobial activity by disrupting the bacterial cell membrane and inhibiting the bacterial growth.

Advantages and Limitations for Lab Experiments

2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide has several advantages for lab experiments. It exhibits potent antitumor, antiviral, and antimicrobial activities, which make it a promising candidate for drug development. 2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide can be synthesized easily and can be modified to improve its yield and purity. However, 2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide also has some limitations for lab experiments. It is a relatively new compound, and its toxicity and pharmacokinetics are not well understood. Further studies are needed to determine its safety and efficacy in vivo.

Future Directions

2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide has several potential future directions for scientific research. It can be further optimized to improve its pharmacokinetics and reduce its toxicity. 2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide can be used as a lead compound for drug development against cancer, viral, and bacterial infections. It can also be used as a tool compound to study the mechanisms of apoptosis, DNA replication, and cell division. Further studies are needed to determine the full potential of 2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide in scientific research and drug development.

Scientific Research Applications

2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. 2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide induces apoptosis in cancer cells by activating the p53 pathway and inhibiting the NF-κB pathway. It also inhibits the activity of topoisomerase II, which is a critical enzyme involved in DNA replication and cell division.
2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide has also been shown to exhibit antiviral activity against herpes simplex virus type 1 (HSV-1) and type 2 (HSV-2). It inhibits the replication of the virus by blocking the viral DNA synthesis and assembly. 2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide has also been shown to exhibit antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.